Cas no 2138271-54-0 (2-Butanesulfonamide, 3-methoxy-N-methyl-)

• Product Name: 2-Butanesulfonamide, 3-methoxy-N-methyl-
• CAS No: 2138271-54-0
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 5289276
• Update Time: 2025-10-22

2-Butanesulfonamide, 3-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanesulfonamide, 3-methoxy-N-methyl-

• Inchi： 1S/C6H15NO3S/c1-5(10-4)6(2)11(8,9)7-3/h5-7H,1-4H3
• InChI Key： YYKIYCVKZZWEAZ-UHFFFAOYSA-N
• SMILES： CC(S(NC)(=O)=O)C(OC)C

Additional information on 2-Butanesulfonamide, 3-methoxy-N-methyl-

2-Butanesulfonamide, 3-methoxy-N-methyl- (CAS No. 2138271-54-0): A Comprehensive Overview

2-Butanesulfonamide, 3-methoxy-N-methyl-, also known by its CAS registry number 2138271-54-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of sulfonamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a butane backbone with a sulfonamide group at the second position and a methoxy substituent at the third position, along with an N-methyl group attached to the sulfonamide nitrogen.

The synthesis of 2-butanesulfonamide, 3-methoxy-N-methyl- typically involves multi-step organic reactions, often starting from simple precursors like methoxybutane derivatives. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the reaction conditions, ensuring higher yields and better purity of the final product.

One of the most promising applications of 2-butanesulfonamide, 3-methoxy-N-methyl- lies in its potential as a precursor for bioactive molecules. In pharmacology, sulfonamides are known for their ability to modulate enzyme activity and receptor binding. Studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a valuable lead compound for drug discovery programs targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 2-butanesulfonamide, 3-methoxy-N-methyl- has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs). Recent research has focused on incorporating this compound into polymer frameworks to enhance their charge transport properties.

The physical properties of 2-butanesulfonamide, 3-methoxy-N-methyl- are well-documented. It is a crystalline solid with a melting point of approximately 150°C and a solubility profile that makes it suitable for various solvent systems. The compound's stability under thermal and oxidative conditions has been tested extensively, with results indicating good resistance to degradation under normal storage conditions.

From an environmental standpoint, the biodegradation and toxicity profiles of 2-butanesulfonamide, 3-methoxy-N-methyl- have been studied to assess its safety for industrial use. Preliminary data suggest that the compound is not acutely toxic to aquatic organisms at environmentally relevant concentrations. However, further studies are needed to evaluate its long-term effects on ecosystems.

In conclusion, 2-butanesulfonamide, 3-methoxy-N-methyl- (CAS No. 2138271-54-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new insights into its biological and material properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.